1-ethoxy-2-[4-(2-nitrophenoxy)butoxy]benzene

• IUPAC Name: 1-[4-(2-ethoxyphenoxy)butoxy]-2-nitrobenzene
• InChI: InChI=1S/C18H21NO5/c1-2-22-17-11-5-6-12-18(17)24-14-8-7-13-23-16-10-4-3-9-15(16)19(20)21/h3-6,9-12H,2,7-8,13-14H2,1H3
• InChI Key: DFZYTFFKRLUNPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCCCCOC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C18H21NO5
• Molecular Weight: 331.4 g/mol

Description

1-ethoxy-2-[4-(2-nitrophenoxy)butoxy]benzene, also known as ENB, is a compound that has been used in scientific research for various purposes.

Mechanism of Action

1-ethoxy-2-[4-(2-nitrophenoxy)butoxy]benzene is believed to work by binding to specific proteins or lipids in cell membranes, leading to changes in membrane structure and function. This can affect various cellular processes, including signaling, transport, and metabolism.
Biochemical and Physiological Effects:
1-ethoxy-2-[4-(2-nitrophenoxy)butoxy]benzene has been shown to have various biochemical and physiological effects, including altering membrane fluidity, modulating ion channels, and affecting cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

1-ethoxy-2-[4-(2-nitrophenoxy)butoxy]benzene has several advantages for lab experiments, including its fluorescent properties, which make it useful for imaging studies, and its ability to bind to specific proteins or lipids, which allows for targeted studies. However, 1-ethoxy-2-[4-(2-nitrophenoxy)butoxy]benzene also has limitations, including its potential toxicity and the need for specialized equipment for imaging studies.

Future Directions

There are several future directions for research on 1-ethoxy-2-[4-(2-nitrophenoxy)butoxy]benzene, including studying its effects on specific proteins or lipids in cell membranes, developing new imaging techniques using 1-ethoxy-2-[4-(2-nitrophenoxy)butoxy]benzene, and synthesizing new compounds based on 1-ethoxy-2-[4-(2-nitrophenoxy)butoxy]benzene for various applications.
Conclusion:
In conclusion, 1-ethoxy-2-[4-(2-nitrophenoxy)butoxy]benzene is a compound that has been used in scientific research for various purposes. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. 1-ethoxy-2-[4-(2-nitrophenoxy)butoxy]benzene has several potential uses in scientific research, and further studies are needed to fully understand its properties and potential applications.

Synthesis Methods

1-ethoxy-2-[4-(2-nitrophenoxy)butoxy]benzene can be synthesized through a multi-step process starting from 1,2-dimethoxybenzene. The first step involves the conversion of 1,2-dimethoxybenzene to 1,2-dimethoxy-4-nitrobenzene through nitration. This is followed by the conversion of 1,2-dimethoxy-4-nitrobenzene to 1-ethoxy-2-(4-nitrophenoxy)benzene through a reaction with ethyl iodide. Finally, 1-ethoxy-2-(4-nitrophenoxy)benzene is reacted with 1-chloro-4-(2-butoxyethoxy)benzene to produce 1-ethoxy-2-[4-(2-nitrophenoxy)butoxy]benzene.

Scientific Research Applications

1-ethoxy-2-[4-(2-nitrophenoxy)butoxy]benzene has been used in scientific research for various purposes, including as a fluorescent probe for imaging cell membranes, as a ligand for studying protein-protein interactions, and as a precursor for the synthesis of other compounds.